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Compound of Interest

Compound Name: Lck-IN-3

Cat. No.: B15136474 Get Quote

Essential Safety and Handling Guide for Lck-IN-3
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate and essential

safety and logistical information for the handling of Lck-IN-3, a potent and selective inhibitor of

lymphocyte-specific protein tyrosine kinase (Lck). Adherence to these procedures is critical for

personal safety and maintaining the integrity of your research.

While some safety data sheets (SDS) may classify Lck-IN-3 as non-hazardous, it is crucial to

treat it as a potentially hazardous substance until more comprehensive toxicological data is

available.[1][2] Standard laboratory precautions should always be observed.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Lck-IN-3 in a laboratory setting.
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PPE Category Item
Specification/Recommend
ation

Hand Protection Gloves
Nitrile or latex gloves should

be worn at all times.

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles are

required.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat must be worn

and fully buttoned.

Respiratory Mask/Respirator

A dust mask or N95 respirator

should be used when handling

the solid powder to avoid

inhalation. A fume hood should

be used when preparing stock

solutions.

Operational Plan for Handling Lck-IN-3
This step-by-step guide outlines the procedure for safely handling Lck-IN-3 from receipt to

preparation of a stock solution.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

Lck-IN-3 is typically stored at -20°C for long-term stability.

2. Preparation for Handling:

Before opening the container, ensure you are in a designated laboratory area equipped with

a chemical fume hood.
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Don all required personal protective equipment as outlined in the table above.

Prepare your workspace by laying down absorbent bench paper.

3. Weighing the Compound:

Perform all weighing operations of the solid Lck-IN-3 powder inside a chemical fume hood to

minimize inhalation risk.

Use a dedicated, clean spatula and weighing paper.

Close the primary container tightly immediately after weighing.

4. Preparing a Stock Solution:

Lck-IN-3 is soluble in organic solvents such as DMSO and ethanol.[1]

Add the desired volume of solvent to the weighed Lck-IN-3 powder in a suitable vial.

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

5. Post-Handling and Cleanup:

Wipe down the work surface with an appropriate cleaning agent.

Dispose of all contaminated materials, including gloves, weighing paper, and bench paper, in

the designated chemical waste container.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste materials contaminated with Lck-IN-3 should be considered chemical waste and

disposed of according to institutional and local regulations.
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Solid Waste: Contaminated items such as gloves, pipette tips, and weighing paper should be

collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions of Lck-IN-3 should be collected in a labeled hazardous

waste container. Do not pour down the drain.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Lck-IN-3.
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Safe handling workflow for Lck-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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